Cas no 1248644-79-2 (2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol)

• Product Name: 2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol
• CAS No: 1248644-79-2
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 2161355
• Update Time: 2025-06-13

2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol
• 2-((3-Chlorobenzyl)(isopropyl)amino)ethanol
• AM91308
• 2-[(3-chlorobenzyl)isopropylamino]ethanol

• Inchi： 1S/C12H18ClNO/c1-10(2)14(6-7-15)9-11-4-3-5-12(13)8-11/h3-5,8,10,15H,6-7,9H2,1-2H3
• InChI Key： AWHDPRILFYIXJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(CCO)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Topological Polar Surface Area: 23.5

Additional information on 2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol

Introduction to 2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol (CAS No. 1248644-79-2)

2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol, identified by its CAS number 1248644-79-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both 3-Chloro-benzyl and isopropyl-amino substituents makes it a versatile intermediate, capable of undergoing various chemical transformations that are pivotal in the synthesis of bioactive molecules.

The< strong>isopropyl-amino moiety is particularly noteworthy, as it introduces a secondary amine functionality that can participate in hydrogen bonding interactions and serve as a nucleophile in condensation reactions. This feature is highly valuable in the design of molecules that require specific binding affinities to biological targets. Additionally, the 3-Chloro-benzyl group adds another layer of reactivity, enabling nucleophilic aromatic substitution reactions or serving as a handle for further functionalization through cross-coupling strategies.

In recent years, the demand for novel intermediates that can facilitate the rapid and efficient synthesis of pharmacologically active compounds has surged. The compound 2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol fits perfectly into this landscape, offering chemists a robust platform for constructing complex molecular architectures. Its utility spans across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments, where precise molecular modifications are essential for achieving desired pharmacological outcomes.

The< strong>CAS number 1248644-79-2 provides a unique identifier for this compound, ensuring consistency and accuracy in its documentation and communication within the scientific community. This standardized nomenclature is crucial for regulatory submissions, patent filings, and collaborative research efforts. The compound’s structural complexity necessitates rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its identity and purity.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol interacts with biological systems. Molecular modeling studies have revealed insights into its binding modes with target proteins, which are critical for designing inhibitors or agonists with high selectivity and potency. These simulations have been instrumental in guiding synthetic modifications aimed at optimizing pharmacokinetic properties and minimizing off-target effects.

The pharmaceutical industry has shown particular interest in< strong>3-Chloro-benzyl-containing compounds due to their prevalence in marketed drugs. The ability to derivatize this moiety into more complex structures has opened up new avenues for drug discovery. For instance, replacing the chlorine atom with other functional groups or introducing additional substituents can lead to novel analogs with enhanced biological activity. This flexibility makes< strong>2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol a valuable building block for medicinal chemists.

In the context of drug development, the< strong>isopropyl-amino group plays a pivotal role in modulating solubility and metabolic stability. By fine-tuning the electronic properties of this substituent, chemists can influence how the compound is processed by the body. This is particularly important for oral formulations where poor solubility can hinder absorption and bioavailability. Furthermore, the amine functionality can be exploited to form salts or conjugates that improve pharmacokinetic profiles.

The synthesis of< strong>2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol< strong>CAS No. 1248644-79-2, while intricate, has been streamlined through modern synthetic methodologies. Catalytic processes such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of key carbon-carbon bonds. Additionally, asymmetric synthesis techniques have been employed to introduce chirality into the molecule when required for enantioselective drug candidates.

Ongoing research continues to explore new applications for this versatile intermediate. Studies are being conducted to evaluate its potential as a precursor for radiolabeled probes used in diagnostic imaging or as a scaffold for developing kinase inhibitors. The broad spectrum of possibilities underscores the importance of having well-characterized building blocks like< strong>2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol< strong>CAS No. 1248644-79-2.

The role of computational tools in predicting reactivity patterns and optimizing synthetic routes cannot be overstated. By leveraging machine learning algorithms trained on large datasets of chemical reactions, researchers can accelerate the discovery process significantly. These tools help identify promising synthetic pathways while minimizing trial-and-error experimentation.

In conclusion,< strong>2-[(3-Chloro-benzyl)-isopropyl-amino]-ethanol< strong>CAS No. 1248644-79-2, with its unique structural features and reactivity profile,< strong>CAS No 1248644-79-2, remains a cornerstone in pharmaceutical chemistry research today.